Cas no 869589-46-8 (2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester)

• Product Name: 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester
• CAS No: 869589-46-8
• MF: C₁₄H₈F₂O₅
• MW: 294.207131385803
• MDL: MFCD24842645
• CID: 5226465
• Update Time: 2026-03-07

2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester

• MDL： MFCD24842645
• Inchi： 1S/C14H8F2O5/c15-14(16)20-11-6-5-8(7-12(11)21-14)13(18)19-10-4-2-1-3-9(10)17/h1-7,17H
• InChI Key： NHRJIQMAQXICLI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OC3=CC=CC=C3O)=O)C=C2OC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester

Introduction to 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester (CAS No. 869589-46-8)

2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester (CAS No. 869589-46-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a difluorinated benzodioxole core and a phenolic ester moiety. These structural features contribute to its potential applications in various areas, including drug discovery and materials science.

The chemical structure of 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester is particularly noteworthy due to the presence of the difluorinated benzodioxole ring. This ring system imparts unique electronic and steric properties to the molecule, making it an attractive candidate for the development of novel pharmaceuticals and functional materials. The phenolic ester group further enhances the compound's reactivity and solubility, which are crucial factors in its potential biological and chemical applications.

In recent years, there has been a growing interest in the synthesis and characterization of fluorinated compounds due to their enhanced biological activity and stability. 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester is no exception. Studies have shown that the introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. These properties are essential for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The synthesis of 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2,2-difluoro-1,3-benzodioxole-5-carboxylic acid with 2-hydroxyphenol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This approach ensures the formation of a stable ester bond while minimizing side reactions.

The biological activity of 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester has been explored in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro.

In addition to its anti-inflammatory properties, 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester has also shown promise as a potential therapeutic agent for neurodegenerative diseases. Studies have indicated that this compound can protect neuronal cells from oxidative damage and promote neurogenesis. These findings suggest that it may have potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester is another important aspect that has been investigated in preclinical studies. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid 2-hydroxyphenyl ester (CAS No. 869589-46-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various fields, contributing to advancements in drug discovery and materials science.